Cas no 1021210-47-8 (2-chloro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide)

• Product Name: 2-chloro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• CAS No: 1021210-47-8
• MF: C₁₉H₁₅ClN₂O₄S
• MW: 402.851402521133
• CID: 6360058
• PubChem ID: 25852467
• Update Time: 2025-10-28

2-chloro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• VU0635760-1
• AKOS024498327
• 2-chloro-N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]benzenesulfonamide
• F5099-0383
• 1021210-47-8
• 2-chloro-N-(1-(furan-2-carbonyl)indolin-6-yl)benzenesulfonamide

• Inchi： 1S/C19H15ClN2O4S/c20-15-4-1-2-6-18(15)27(24,25)21-14-8-7-13-9-10-22(16(13)12-14)19(23)17-5-3-11-26-17/h1-8,11-12,21H,9-10H2
• InChI Key： AEQDLFSCGXTHAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NC1C=CC2=C(C=1)N(C(C1=CC=CO1)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 402.0441058g/mol
• Monoisotopic Mass: 402.0441058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88Ų

Additional information on 2-chloro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide

Introduction to 2-Chloro-N-[1-(Furan-2-Carbonyl)-2,3-Dihydro-1H-indol-6-Yl]Benzene-1-Sulfonamide (CAS No. 1021210-47-8)

Introduction:

CAS No. 1021210–47–8, commonly referred to as Compound A, is a novel organic compound with significant potential in various fields such as pharmaceuticals and materials science.

Name:

The compound is named as N-[6-(furan–carbonyl)–indole–yl]–benzenesulfonamide chloride. This name highlights its structural components: a sulfonamide group attached to a benzene ring and an indole moiety substituted with a furan–carbonyl group.

Synthesis:

The synthesis of this compound involves multiple steps including nucleophilic substitution and coupling reactions. Recent advancements have optimized these steps using microwave-assisted synthesis techniques.

Properties:

The compound exhibits high stability under physiological conditions due to its robust aromatic framework. It has shown strong binding affinity towards certain biological targets making it promising for drug development. Recent studies have explored its application as an inhibitor for key enzymes involved in neurodegenerative diseases. Additionally it has demonstrated potential use in creating advanced materials such as organic semiconductors.